N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C22H22N2O4S2
• Molecular Weight: 442.6 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(thiophene-2-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C22H22N2O4S2/c1-27-13-9-10-16(28-2)15(12-13)23-21(26)19-14-6-3-4-7-17(14)30-22(19)24-20(25)18-8-5-11-29-18/h5,8-12H,3-4,6-7H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: BDEKKHVUWVDTIH-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(SC3=C2CCCC3)NC(=O)C4=CC=CS4

Description

N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as TCB-2, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in the early 2000s and has since gained interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide acts as a partial agonist at the serotonin 2A receptor, which means that it activates the receptor to a lesser extent than a full agonist. This results in a more subtle effect on the receptor, which may be beneficial for therapeutic applications. N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been found to have an affinity for other serotonin receptors, including 5-HT1A and 5-HT2C, which may contribute to its overall effects.
Biochemical and Physiological Effects
Studies have shown that N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can induce changes in brain activity, including alterations in sensory perception, mood, and cognition. It has been found to enhance visual perception, increase feelings of empathy, and improve memory performance. N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in scientific research is its selectivity for the serotonin 2A receptor, which allows for more targeted investigations into the role of this receptor in various physiological processes. However, one limitation is that N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound, which may limit its relevance to natural physiological processes. Additionally, the effects of N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide may vary depending on factors such as dosage, route of administration, and individual differences in receptor sensitivity.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of interest is its potential use in treating psychiatric disorders, particularly those that involve dysfunction of the serotonin system. Another area of interest is its potential use as a research tool to investigate the role of the serotonin 2A receptor in various physiological processes. Additionally, further studies may be needed to determine the optimal dosage, route of administration, and safety profile of N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide for therapeutic use.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves several steps, including the reaction of 2,5-dimethoxybenzaldehyde with 2-thiophenecarboxylic acid to form the intermediate compound. This is then reacted with 2-aminoethanol and acetic anhydride to form the final product, N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to have an affinity for the serotonin 2A receptor, which is involved in several physiological processes, including mood regulation, perception, and cognition. N-(2,5-dimethoxyphenyl)-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential use in treating psychiatric disorders such as depression, anxiety, and schizophrenia.